Cas no 78551-38-9 ((3S)-3-methylpiperazin-2-one)
(3S)-3-methylpiperazin-2-one structure
Product Name:(3S)-3-methylpiperazin-2-one
CAS No:78551-38-9
MF:C5H10N2O
MW:114.145700931549
MDL:MFCD07373459
CID:553337
PubChem ID:57652482
Update Time:2025-09-27
(3S)-3-methylpiperazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-Methylpiperazin-2-one
- (S)-3-Methyl-2-ketopiperazine
- 2-Piperazinone,3-methyl-, (3S)-
- (3S)-3-methyl-2-piperazinone
- (S)-3-Methyl-2-oxo-piperazine
- (3S)-3-Methylpiperazin-2-one
- (S)-3-methyl-piperazin-2-one
- (S)-3-Methyl-2-oxopiperazine
- BSPUWRUTIOUGMZ-BYPYZUCNSA-N
- 2295AC
- AB37140
- FCH1122844
- NE63109
- AK114117
- AX8048954
- AB007050
- SCHEMBL325884
- (S)-3-Methyl-2-ketopiperazine, >=99.0% (GC)
- AKOS016843840
- AS-30221
- 78551-38-9
- AC-29443
- CS-0130514
- MFCD07373459
- DTXSID00525965
- A865020
- DB-075483
- (3S)-3-methylpiperazin-2-one
-
- MDL： MFCD07373459
- Inchi： 1S/C5H10N2O/c1-4-5(8)7-3-2-6-4/h4,6H,2-3H2,1H3,(H,7,8)/t4-/m0/s1
- InChI Key： BSPUWRUTIOUGMZ-BYPYZUCNSA-N
- SMILES： O=C1[C@H](C)NCCN1
Computed Properties
- Exact Mass: 114.07900
- Monoisotopic Mass: 114.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1
- XLogP3: -0.7
Experimental Properties
- Density: 0.992±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 289.6°C at 760 mmHg
- Flash Point: 148.7°C
- Refractive Index: 1.434
- Solubility: Soluble (302 g/l) (25 º C),
- PSA: 41.13000
- LogP: -0.24810
(3S)-3-methylpiperazin-2-one Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H319-H334
- Warning Statement： P261-P305+P351+P338-P342+P311
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 36-43
- Safety Instruction： S26; S36/37
- FLUKA BRAND F CODES：10
-
Hazardous Material Identification：
- Risk Phrases：R36; R43
- Safety Term：26-36/37
(3S)-3-methylpiperazin-2-one Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(3S)-3-methylpiperazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139001911-1g |
(S)-3-Methylpiperazin-2-one |
78551-38-9 | 95% | 1g |
$257.50 | 2023-09-01 | |
| Alichem | A139001911-5g |
(S)-3-Methylpiperazin-2-one |
78551-38-9 | 95% | 5g |
$827.00 | 2023-09-01 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0491-1g |
(S)-3-Methyl-piperazin-2-one |
78551-38-9 | 98% | 1g |
2120.11CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0491-5g |
(S)-3-Methyl-piperazin-2-one |
78551-38-9 | 98% | 5g |
6360.32CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0491-500mg |
(S)-3-Methyl-piperazin-2-one |
78551-38-9 | 98% | 500mg |
1484.07CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0491-25g |
(S)-3-Methyl-piperazin-2-one |
78551-38-9 | 98% | 25g |
25398.87CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0491-250mg |
(S)-3-Methyl-piperazin-2-one |
78551-38-9 | 98% | 250mg |
1161.82CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 65R0491-100mg |
(S)-3-Methyl-piperazin-2-one |
78551-38-9 | 98% | 100mg |
992.21CNY | 2021-05-07 | |
| TRC | M725913-50mg |
(S)-3-Methylpiperazin-2-one |
78551-38-9 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | M725913-100mg |
(S)-3-Methylpiperazin-2-one |
78551-38-9 | 100mg |
$ 95.00 | 2022-06-02 |
(3S)-3-methylpiperazin-2-one Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
78551-38-9 ((3S)-3-methylpiperazin-2-one) Related Products
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- 72904-45-1(2,5-Piperazinedione, 3,6-dimethyl-, (3R,6R)-rel-)
- 5845-61-4((3S,6S)-3,6-dimethylpiperazine-2,5-dione)
- 434314-22-4(2,6-Piperazinedione,3-methyl-,(3S)-(9CI))
- 234108-28-2(2-Piperazinone,3,5-dimethyl-, (3S)-)
- 5625-46-7(3,6-Dimethylpiperazine-2,5-dione)
- 647854-51-1(Methyl, [(2R,5R)-5-methyl-3,6-dioxo-2-piperazinyl]-, rel-)
- 61275-31-8(D-Alaninamide, D-alanyl-N-methyl-)
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